Cas no 2171832-98-5 (1-ethyl-6-(trifluoromethyl)-1H-1,2,3-benzotriazol-4-amine)
1-ethyl-6-(trifluoromethyl)-1H-1,2,3-benzotriazol-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-ethyl-6-(trifluoromethyl)-1H-1,2,3-benzotriazol-4-amine
- EN300-1633750
- 2171832-98-5
-
- Inchi: 1S/C9H9F3N4/c1-2-16-7-4-5(9(10,11)12)3-6(13)8(7)14-15-16/h3-4H,2,13H2,1H3
- InChI Key: QDYZZBADVGZWIX-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C2=C(C=1)N(CC)N=N2)N)(F)F
Computed Properties
- Exact Mass: 230.07793079g/mol
- Monoisotopic Mass: 230.07793079g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 56.7Ų
1-ethyl-6-(trifluoromethyl)-1H-1,2,3-benzotriazol-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1633750-0.05g |
1-ethyl-6-(trifluoromethyl)-1H-1,2,3-benzotriazol-4-amine |
2171832-98-5 | 0.05g |
$924.0 | 2023-05-27 | ||
| Enamine | EN300-1633750-0.1g |
1-ethyl-6-(trifluoromethyl)-1H-1,2,3-benzotriazol-4-amine |
2171832-98-5 | 0.1g |
$968.0 | 2023-05-27 | ||
| Enamine | EN300-1633750-0.25g |
1-ethyl-6-(trifluoromethyl)-1H-1,2,3-benzotriazol-4-amine |
2171832-98-5 | 0.25g |
$1012.0 | 2023-05-27 | ||
| Enamine | EN300-1633750-0.5g |
1-ethyl-6-(trifluoromethyl)-1H-1,2,3-benzotriazol-4-amine |
2171832-98-5 | 0.5g |
$1056.0 | 2023-05-27 | ||
| Enamine | EN300-1633750-1.0g |
1-ethyl-6-(trifluoromethyl)-1H-1,2,3-benzotriazol-4-amine |
2171832-98-5 | 1g |
$1100.0 | 2023-05-27 | ||
| Enamine | EN300-1633750-2.5g |
1-ethyl-6-(trifluoromethyl)-1H-1,2,3-benzotriazol-4-amine |
2171832-98-5 | 2.5g |
$2155.0 | 2023-05-27 | ||
| Enamine | EN300-1633750-5.0g |
1-ethyl-6-(trifluoromethyl)-1H-1,2,3-benzotriazol-4-amine |
2171832-98-5 | 5g |
$3189.0 | 2023-05-27 | ||
| Enamine | EN300-1633750-10.0g |
1-ethyl-6-(trifluoromethyl)-1H-1,2,3-benzotriazol-4-amine |
2171832-98-5 | 10g |
$4729.0 | 2023-05-27 | ||
| Enamine | EN300-1633750-50mg |
1-ethyl-6-(trifluoromethyl)-1H-1,2,3-benzotriazol-4-amine |
2171832-98-5 | 50mg |
$924.0 | 2023-09-22 | ||
| Enamine | EN300-1633750-100mg |
1-ethyl-6-(trifluoromethyl)-1H-1,2,3-benzotriazol-4-amine |
2171832-98-5 | 100mg |
$968.0 | 2023-09-22 |
1-ethyl-6-(trifluoromethyl)-1H-1,2,3-benzotriazol-4-amine Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 1-ethyl-6-(trifluoromethyl)-1H-1,2,3-benzotriazol-4-amine
Recent Advances in the Study of 1-ethyl-6-(trifluoromethyl)-1H-1,2,3-benzotriazol-4-amine (CAS: 2171832-98-5)
The compound 1-ethyl-6-(trifluoromethyl)-1H-1,2,3-benzotriazol-4-amine (CAS: 2171832-98-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its benzotriazole core and trifluoromethyl substituent, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of drug discovery and development.
One of the key areas of research involves the exploration of 1-ethyl-6-(trifluoromethyl)-1H-1,2,3-benzotriazol-4-amine as a potential kinase inhibitor. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that this compound exhibits selective inhibitory activity against certain kinase targets, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for further optimization and preclinical development.
Another notable aspect of recent research is the investigation of the compound's metabolic stability and pharmacokinetic properties. The presence of the trifluoromethyl group is known to enhance metabolic stability by reducing susceptibility to oxidative degradation. Studies using liver microsomes and in vivo models have shown that 1-ethyl-6-(trifluoromethyl)-1H-1,2,3-benzotriazol-4-amine exhibits favorable pharmacokinetic profiles, including moderate plasma half-life and good oral bioavailability. These properties are critical for its potential translation into clinical applications.
In addition to its therapeutic potential, recent synthetic methodologies have been developed to improve the efficiency and scalability of producing 1-ethyl-6-(trifluoromethyl)-1H-1,2,3-benzotriazol-4-amine. Novel catalytic systems and green chemistry approaches have been employed to reduce the use of hazardous reagents and minimize waste generation. These advancements not only enhance the compound's accessibility for research but also align with the growing emphasis on sustainable pharmaceutical manufacturing.
Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and off-target effects. Ongoing research aims to address these gaps through comprehensive structure-activity relationship (SAR) studies and advanced computational modeling. Furthermore, collaborative efforts between academia and industry are essential to accelerate the translation of these findings into viable therapeutic candidates.
In conclusion, 1-ethyl-6-(trifluoromethyl)-1H-1,2,3-benzotriazol-4-amine represents a compelling area of research in chemical biology and drug discovery. Its unique structural features, combined with promising biological activity and pharmacokinetic properties, position it as a valuable scaffold for further investigation. Continued interdisciplinary research will be crucial to unlocking its full potential and addressing the unmet medical needs in various disease areas.
2171832-98-5 (1-ethyl-6-(trifluoromethyl)-1H-1,2,3-benzotriazol-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)